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Compound of Interest

Compound Name: 2-Bromo-3-hydroxybenzaldehyde

Cat. No.: B121576 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of 2-Bromo-3-hydroxybenzaldehyde, a compound requiring careful management due to its

hazardous properties.

Essential Safety and Physical Data
Adherence to safety protocols begins with a clear understanding of the substance's properties

and hazards. The following table summarizes key quantitative data for 2-Bromo-3-
hydroxybenzaldehyde.
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Property Value

Molecular Formula C₇H₅BrO₂

Molecular Weight 201.02 g/mol [1][2]

CAS Number 196081-71-7[1][2]

Physical Form Solid[3]

Melting Point 149-153°C[3]

GHS Hazard Classifications H302: Harmful if swallowed[1][4]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1][4]

H319: Causes serious eye irritation[1][4]

H332: Harmful if inhaled[1][4]

H335: May cause respiratory irritation[4][5]

Immediate Safety and Handling Protocol
Before beginning any disposal procedure, ensure all necessary personal protective equipment

(PPE) is worn and that you are working in a well-ventilated area, preferably within a chemical

fume hood.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A flame-retardant lab coat should be worn.

Respiratory Protection: If not working in a fume hood, a NIOSH-approved respirator is

necessary.

In Case of Accidental Release:
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Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, sweep up the solid material.

Avoid generating dust.

Collect the spilled material into a designated, labeled, and sealed container for hazardous

waste.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Step-by-Step Disposal Procedure
The disposal of 2-Bromo-3-hydroxybenzaldehyde must be conducted in compliance with

local, state, and federal regulations. It is classified as a hazardous waste and must be handled

accordingly.

Segregation and Collection:

Do not mix 2-Bromo-3-hydroxybenzaldehyde with other waste streams.

Place the waste, including any contaminated materials (e.g., weighing paper, gloves), into

a clearly labeled, sealable container. The label should include the chemical name,

"Hazardous Waste," and the associated hazard pictograms.

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Keep the container away from incompatible materials, particularly strong oxidizing agents.

[6]

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management company.
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Provide the waste management company with the Safety Data Sheet (SDS) for 2-Bromo-
3-hydroxybenzaldehyde.

Documentation:

Maintain a record of the amount of waste generated and the date of disposal.

Hazardous Decomposition: Under fire conditions, 2-Bromo-3-hydroxybenzaldehyde can

decompose to produce hazardous substances, including carbon monoxide, carbon dioxide,

and hydrogen bromide.[7]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Bromo-3-hydroxybenzaldehyde.
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Figure 1. Disposal Workflow for 2-Bromo-3-hydroxybenzaldehyde
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Caption: Disposal Workflow for 2-Bromo-3-hydroxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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